Cas no 2070896-52-3 (Methyl5-(Trifluoromethyl)-2,3-dihydrobenzofuran-3-acetate)

• Product Name: Methyl5-(Trifluoromethyl)-2,3-dihydrobenzofuran-3-acetate
• CAS No: 2070896-52-3
• MF: C₁₂H₁₁F₃O₃
• MW: 260.209154367447
• MDL: MFCD30537154
• CID: 4635965
• Update Time: 2025-10-30

Methyl5-(Trifluoromethyl)-2,3-dihydrobenzofuran-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(Trifluoromethyl)-2,3-dihydrobenzofuran-3-acetate
• Methyl5-(Trifluoromethyl)-2,3-dihydrobenzofuran-3-acetate

• MDL： MFCD30537154
• Inchi： 1S/C12H11F3O3/c1-17-11(16)4-7-6-18-10-3-2-8(5-9(7)10)12(13,14)15/h2-3,5,7H,4,6H2,1H3
• InChI Key： LRIFYJJXRYWYKT-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(F)(F)F)C=C2C(CC(OC)=O)C1

Additional information on Methyl5-(Trifluoromethyl)-2,3-dihydrobenzofuran-3-acetate

Methyl 5-(Trifluoromethyl)-2,3-dihydrobenzofuran-3-acetate: An Overview

Methyl 5-(Trifluoromethyl)-2,3-dihydrobenzofuran-3-acetate (CAS No. 2070896-52-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a trifluoromethyl group and a 2,3-dihydrobenzofuran scaffold, which contribute to its potential therapeutic applications.

The trifluoromethyl group is a well-known functional group in organic chemistry, known for its strong electron-withdrawing properties and high lipophilicity. These characteristics make it an attractive moiety for enhancing the pharmacological properties of drug candidates. The 2,3-dihydrobenzofuran scaffold, on the other hand, is a versatile core structure that has been extensively studied for its biological activities, including anti-inflammatory, antiviral, and anticancer properties.

Recent research has focused on the synthesis and biological evaluation of Methyl 5-(Trifluoromethyl)-2,3-dihydrobenzofuran-3-acetate. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a specific enzyme involved in the progression of neurodegenerative diseases. The researchers found that the compound effectively crosses the blood-brain barrier, making it a promising candidate for further development in this therapeutic area.

In another study, scientists investigated the antioxidant properties of Methyl 5-(Trifluoromethyl)-2,3-dihydrobenzofuran-3-acetate. The results showed that the compound possesses significant radical scavenging activity, which could be beneficial in reducing oxidative stress and preventing cellular damage. This finding highlights the potential of the compound as a protective agent against various oxidative stress-related conditions.

The synthetic route to Methyl 5-(Trifluoromethyl)-2,3-dihydrobenzofuran-3-acetate has been optimized to improve yield and purity. One common approach involves the reaction of 5-(trifluoromethyl)-2,3-dihydrobenzofuran-3-carboxylic acid with methanol in the presence of a suitable catalyst. This method has been shown to be efficient and scalable, making it suitable for large-scale production.

Pharmacokinetic studies have also been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) properties of Methyl 5-(Trifluoromethyl)-2,3-dihydrobenzofuran-3-acetate. These studies have revealed that the compound has favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties are crucial for ensuring that the drug can be effectively delivered to its target site and maintain therapeutic concentrations over an extended period.

Furthermore, preliminary toxicity studies have indicated that Methyl 5-(Trifluoromethyl)-2,3-dihydrobenzofuran-3-acetate exhibits low toxicity at therapeutic doses. This is an important consideration for drug development, as it suggests that the compound can be safely administered to patients without causing significant adverse effects.

In conclusion, Methyl 5-(Trifluoromethyl)-2,3-dihydrobenzofuran-3-acetate (CAS No. 2070896-52-3) is a promising compound with potential applications in various therapeutic areas. Its unique structural features and favorable biological activities make it an attractive candidate for further research and development. As ongoing studies continue to explore its full potential, this compound may play a significant role in advancing treatments for neurodegenerative diseases and other conditions associated with oxidative stress.